Cas no 900015-26-1 (3-[4-(3-methylbutanamido)phenoxy]thiophene-2-carboxylic acid)

• Product Name: 3-[4-(3-methylbutanamido)phenoxy]thiophene-2-carboxylic acid
• CAS No: 900015-26-1
• CID: 4664378
• Update Time: 2025-05-21

3-[4-(3-methylbutanamido)phenoxy]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(3-methylbutanamido)phenoxy]thiophene-2-carboxylic acid

Additional information on 3-[4-(3-methylbutanamido)phenoxy]thiophene-2-carboxylic acid

Comprehensive Overview of 3-[4-(3-methylbutanamido)phenoxy]thiophene-2-carboxylic acid (CAS No. 900015-26-1)

3-[4-(3-methylbutanamido)phenoxy]thiophene-2-carboxylic acid, with the CAS number 900015-26-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique molecular structure combining a thiophene ring and a phenoxy group, is increasingly being studied for its potential applications in drug development and advanced materials. Researchers are particularly interested in its role as a building block for novel bioactive molecules, given its ability to interact with various biological targets.

The chemical structure of 3-[4-(3-methylbutanamido)phenoxy]thiophene-2-carboxylic acid features a carboxylic acid functional group, which enhances its reactivity and makes it a versatile intermediate in synthetic chemistry. This property is crucial for the development of new therapeutic agents, as it allows for further derivatization to optimize pharmacokinetic properties. The compound's phenoxy moiety also contributes to its potential as a scaffold for designing molecules with improved binding affinity to biological receptors.

In recent years, the demand for thiophene-based compounds like 3-[4-(3-methylbutanamido)phenoxy]thiophene-2-carboxylic acid has surged, driven by their applications in medicinal chemistry. These compounds are often explored for their anti-inflammatory, antimicrobial, and anticancer properties. The integration of AI-driven drug discovery platforms has further accelerated research into this compound, as machine learning models can predict its interactions with biological systems more efficiently than traditional methods.

From a commercial perspective, 3-[4-(3-methylbutanamido)phenoxy]thiophene-2-carboxylic acid is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its synthesis involves multi-step organic reactions, often requiring high-purity starting materials to ensure the final product meets rigorous quality standards. The compound's stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for research laboratories and industrial users.

Environmental and safety considerations are also paramount when handling 3-[4-(3-methylbutanamido)phenoxy]thiophene-2-carboxylic acid. While it is not classified as a hazardous material, proper laboratory practices should be followed to minimize exposure. Researchers frequently search for information on its material safety data sheet (MSDS), solubility profiles, and compatibility with other reagents, reflecting the compound's growing prominence in experimental workflows.

The future outlook for 3-[4-(3-methylbutanamido)phenoxy]thiophene-2-carboxylic acid appears promising, particularly in the context of personalized medicine and green chemistry. As the pharmaceutical industry shifts toward more sustainable practices, this compound's potential as a key intermediate in eco-friendly synthesis routes is being actively investigated. Additionally, its relevance in cancer research and neurodegenerative disease studies continues to expand, aligning with global health priorities.

For researchers and industry professionals seeking detailed technical data on 3-[4-(3-methylbutanamido)phenoxy]thiophene-2-carboxylic acid, analytical methods such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. The compound's spectral characteristics and chromatographic behavior are well-documented, facilitating its identification and quality control in various applications.

In summary, 3-[4-(3-methylbutanamido)phenoxy]thiophene-2-carboxylic acid (CAS No. 900015-26-1) represents a valuable chemical entity with broad utility in scientific research and industrial applications. Its unique structural features, combined with its compatibility with modern drug discovery techniques, position it as a compound of enduring interest. As advancements in computational chemistry and high-throughput screening continue to evolve, the potential applications of this molecule are likely to expand further, solidifying its role in the next generation of chemical innovations.